1-(pyridin-4-yl)-1H-pyrazol-5-amine

• IUPAC Name: 2-pyridin-4-ylpyrazol-3-amine
• InChI: InChI=1S/C8H8N4/c9-8-3-6-11-12(8)7-1-4-10-5-2-7/h1-6H,9H2
• InChI Key: DLTALKKLSLUOPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1N2C(=CC=N2)N
• Molecular Formula: C8H8N4
• Molecular Weight: 160.18 g/mol
• CAS RN: 660853-64-5

Description

The compound “1-(pyridin-4-yl)-1H-pyrazol-5-amine” likely belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through various methods. For instance, a study reported the synthesis of 3-Aryl-1-(pyridin-4-yl)benzo[4,5]imidazo[1,2-d][1,2,4]triazin-4(3H)-ones derivatives, which were characterized by IR, 1H NMR, 13C NMR, and high-resolution mass (HRMS).

Future Directions

While specific future directions for “1-(pyridin-4-yl)-1H-pyrazol-5-amine” were not found, research on similar compounds has shown potential in various fields. For instance, a study on 3-Aryl-1-(pyridin-4-yl)benzo[4,5]imidazo[1,2-d][1,2,4]triazin-4(3H)-ones derivatives showed potential as anti-cancer agents.

Mechanism of Action

Target of Action

The primary target of 1-(pyridin-4-yl)-1H-pyrazol-5-amine is the protein serine/threonine-protein kinase B-raf . This protein plays a crucial role in regulating cell growth by transmitting signals from the cell membrane to the nucleus.

Mode of Action

The compound interacts with its target, the serine/threonine-protein kinase B-raf, by binding to it . .

Biochemical Pathways

Given its target, it is likely involved in theRAS/RAF/MEK/ERK pathway , which is crucial for cell division and differentiation .

Result of Action

Given its target, it may influence cell growth and proliferation, but specific effects would depend on the context of its use and require further investigation .

Biochemical Analysis

Biochemical Properties

1-(Pyridin-4-yl)-1H-pyrazol-5-amine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. This compound has been shown to target specific enzymes such as serine/threonine-protein kinase B-raf, which is involved in cell signaling pathways . The interaction between this compound and B-raf kinase leads to the modulation of kinase activity, affecting downstream signaling processes. Additionally, this compound may interact with other proteins and biomolecules, influencing their function and activity in biochemical pathways.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For instance, this compound can alter the activity of key signaling molecules, leading to changes in cellular responses such as proliferation, differentiation, and apoptosis. Furthermore, this compound may impact gene expression by regulating transcription factors and other gene regulatory proteins, thereby affecting the overall cellular phenotype.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . This compound binds to the active site of target enzymes, such as B-raf kinase, inhibiting their activity and disrupting downstream signaling pathways. Additionally, this compound may activate or inhibit other enzymes and proteins, leading to alterations in cellular processes. The changes in gene expression induced by this compound are mediated through its interaction with transcription factors and other gene regulatory elements.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function This compound exhibits stability under specific conditions, but its degradation can occur over extended periods or under certain environmental factors Long-term exposure to this compound has been shown to affect cellular function, including alterations in cell viability, proliferation, and metabolic activity

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . Studies have shown that low to moderate doses of this compound can elicit beneficial effects on cellular function and overall health. High doses may lead to toxic or adverse effects, including organ damage, metabolic disturbances, and behavioral changes. Understanding the dosage-dependent effects of this compound is essential for optimizing its use in therapeutic applications and minimizing potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels . This compound can be metabolized through processes such as oxidation, reduction, and conjugation, leading to the formation of metabolites that may have distinct biological activities. The metabolic pathways of this compound are critical for understanding its pharmacokinetics and potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . This compound can be actively transported across cell membranes and distributed to various cellular compartments, including the cytoplasm, nucleus, and organelles. The localization and accumulation of this compound within cells are influenced by its interactions with transporters and binding proteins, affecting its overall bioavailability and efficacy.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . This compound can localize to the nucleus, mitochondria, endoplasmic reticulum, and other subcellular structures, where it exerts its biochemical effects. The subcellular distribution of this compound is crucial for understanding its mechanism of action and potential therapeutic applications.